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Compound of Interest

Compound Name:
2-(Bromomethyl)-1,3,5-

trimethylbenzene

Cat. No.: B1267529 Get Quote

This document provides a comprehensive technical overview of 2-(Bromomethyl)-1,3,5-
trimethylbenzene, a key reagent in organic synthesis. It is intended for researchers, chemists,

and professionals in the fields of chemical synthesis and drug development. The guide covers

the compound's identification, physicochemical properties, a detailed synthesis protocol,

reactivity, and essential safety information.

Compound Identification and Nomenclature
2-(Bromomethyl)-1,3,5-trimethylbenzene, also widely known by its common synonym 2,4,6-

trimethylbenzyl bromide, is an aromatic organic compound. It functions as a valuable and

sterically hindered alkylating agent, enabling the introduction of the 2,4,6-trimethylbenzyl

(mesitylmethyl) group into various molecular scaffolds.
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Identifier Value

IUPAC Name 2-(Bromomethyl)-1,3,5-trimethylbenzene

Common Synonym 2,4,6-Trimethylbenzyl bromide

CAS Number 4761-00-6[1][2]

Molecular Formula C₁₀H₁₃Br[1][2]

Molecular Weight 213.11 g/mol [1]

PubChem CID 233400[3]

Physicochemical Properties
The compound is a solid at room temperature with a distinct melting point. Its high boiling point,

even under reduced pressure, is characteristic of substituted aromatic halides. Proper storage

is critical to maintain its stability and purity.

Property Value

Appearance White to off-white crystalline solid[1]

Melting Point 50-51 °C[1]

Boiling Point 99-102 °C (at 2 Torr)[1]

Predicted Density 1.270 ± 0.06 g/cm³[1]

Storage Conditions
Store under inert gas (Nitrogen or Argon) at 2-

8°C[1]

Synthesis Protocol
A common and reliable method for synthesizing 2-(Bromomethyl)-1,3,5-trimethylbenzene is

via the bromination of its corresponding alcohol, 2,4,6-trimethylbenzyl alcohol. This procedure

avoids the complexities of direct free-radical bromination on the mesitylene core and offers a

clean conversion.[1]

Reaction: 2,4,6-Trimethylbenzyl alcohol → 2-(Bromomethyl)-1,3,5-trimethylbenzene
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Materials:

2,4,6-trimethylbenzyl alcohol

Dichloromethane (CH₂Cl₂)

Oxalyl bromide or Oxalyl chloride

Round bottom flask

Magnetic stirrer

Reflux condenser

Apparatus for filtration and concentration under reduced pressure

Experimental Procedure:

To a round bottom flask, add 2,4,6-trimethylbenzyl alcohol (0.6 g, 0.6 mmol) and methylene

chloride (5 mL).

Stir the mixture magnetically for 10 minutes at room temperature.

Slowly add oxalyl bromide or oxalyl chloride (0.6 mmol) to the flask.

Continue stirring the reaction mixture at room temperature until the evolution of gas has

substantially stopped.

Heat the reaction mixture to reflux.

The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter the contents.

Wash the collected solid on the funnel with dichloromethane (3 x 10 mL).

Combine the filtrate and washings and concentrate the solution under reduced pressure to

yield the final product.
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The purity of the resulting 2-(Bromomethyl)-1,3,5-trimethylbenzene can be confirmed by

¹H NMR and ¹³C NMR spectral analysis.[1]
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Caption: Experimental workflow for the synthesis of 2-(Bromomethyl)-1,3,5-
trimethylbenzene.

Chemical Reactivity and Applications
The primary utility of 2-(Bromomethyl)-1,3,5-trimethylbenzene lies in its role as an

electrophile in nucleophilic substitution reactions. The bromine atom is located at a benzylic

position, making it a good leaving group and rendering the adjacent carbon susceptible to

nucleophilic attack. The flanking methyl groups at positions 2 and 6 provide significant steric

hindrance, which can be exploited to achieve regioselectivity or to create sterically crowded

molecular environments.

Common applications include:

Williamson Ether Synthesis: Reacting with alkoxides or phenoxides to form sterically

hindered ethers.

Alkylation of Amines: Forming secondary or tertiary amines.

Formation of C-C Bonds: Acting as an electrophile for carbanions, such as those derived

from Grignard reagents or organolithium compounds.

2-(Bromomethyl)-1,3,5-trimethylbenzene
(Electrophile)

Sodium Phenoxide
(Nucleophile)

Mesitylmethyl Phenyl Ether
(Product)

  THF (Solvent)  

Sodium Bromide
(Byproduct)

Click to download full resolution via product page

Caption: Reaction pathway of a typical Williamson ether synthesis using the title compound.

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of 2-(Bromomethyl)-1,3,5-
trimethylbenzene. The expected NMR signals provide a unique fingerprint for the molecule.
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Spectroscopy
Expected Chemical Shifts (ppm) and
Multiplicity

¹H NMR (CDCl₃)
~ 6.9 (s, 2H, Ar-H)~ 4.5 (s, 2H, -CH₂Br)~ 2.3 (s,

9H, 3 x Ar-CH₃)

¹³C NMR (CDCl₃)
~ 138-140 (Ar-C, quaternary)~ 129 (Ar-CH)~ 33

(-CH₂Br)~ 21 (Ar-CH₃)

Note: Exact chemical shifts may vary depending on the solvent and spectrometer frequency.

Safety and Handling
As a reactive alkylating agent, 2-(Bromomethyl)-1,3,5-trimethylbenzene must be handled

with appropriate care. It is classified as a corrosive substance that can cause severe skin and

eye damage. Adherence to safety protocols is mandatory.

GHS Hazard Information Details

Pictogram(s) Corrosion

Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[4] H290: May be corrosive to metals.

[4][5]

Precautionary Statements

P260: Do not breathe dusts or mists.[4][5] P280:

Wear protective gloves, protective clothing, and

eye/face protection.[4] P301+P330+P331: IF

SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[4] P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water or shower.[4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] P405: Store locked up.

[6]
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Handling Recommendations:

Always handle this compound inside a chemical fume hood.

Use personal protective equipment (PPE), including chemical-resistant gloves, a lab coat,

and safety goggles.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area

away from incompatible materials.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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